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Compound of Interest

Compound Name: N-methoxyphthalimide

Cat. No.: B154218

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-methoxyphthalimide (CAS No. 1914-20-1) is a derivative of phthalimide, a class of
compounds with significant applications in organic synthesis and medicinal chemistry. Its
structure, featuring a methoxy group attached to the nitrogen atom of the phthalimide scaffold,
imparts unique reactivity that makes it a valuable reagent for introducing the methoxyamine
moiety into various molecular frameworks. This guide provides a comprehensive overview of
the physicochemical properties, synthesis, reactivity, and potential applications of N-
methoxyphthalimide, with a focus on providing practical insights for laboratory professionals.
While specific experimental data for N-methoxyphthalimide is not widely available in public
databases, this guide synthesizes information from closely related compounds and general
principles of organic chemistry to provide a robust working knowledge for researchers.

Physicochemical Properties

The physicochemical properties of N-methoxyphthalimide are foundational to its handling,
reactivity, and application in synthesis.

Core Properties
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Property Value Source
IUPAC Name 2-methoxyisoindole-1,3-dione N/A
CAS Number 1914-20-1 N/A
Molecular Formula CoH7NO3 N/A
Molecular Weight 177.16 g/mol N/A

White to off-white crystalline
Appearance o [1]
solid (inferred)

Solubility

While quantitative solubility data for N-methoxyphthalimide is not readily available,
phthalimide and its derivatives generally exhibit solubility in a range of common organic
solvents. The solubility of related compounds, such as N-methylphthalimide and 4-
nitrophthalimide, has been studied in various solvents. Based on these trends, N-
methoxyphthalimide is expected to be soluble in polar aprotic solvents and some polar protic
solvents.

Expected Solubility Profile:

e Soluble in: Acetone, Dimethylformamide (DMF), Acetonitrile[1][2][3]
 Slightly Soluble to Soluble in: Ethanol, Methanol[1][2][3]

» Slightly Soluble in: Water[1]

The polarity of the N-O bond and the overall molecular structure suggest that it would be more
soluble in organic solvents than in water.

Spectral Data

Detailed spectral data for N-methoxyphthalimide is not widely published. However, the
expected spectral characteristics can be predicted based on its structure and data from
analogous compounds like N-methylphthalimide.
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e 1H NMR: The proton NMR spectrum is expected to show signals corresponding to the
aromatic protons on the phthalimide ring and a singlet for the methoxy protons.

e 13C NMR: The carbon NMR spectrum would display signals for the carbonyl carbons, the
aromatic carbons, and the methoxy carbon.

« Infrared (IR) Spectroscopy: The IR spectrum will be characterized by strong absorption
bands corresponding to the carbonyl (C=0) stretching vibrations of the imide group.

Synthesis of N-methoxyphthalimide

N-methoxyphthalimide is typically synthesized from N-hydroxyphthalimide, a commercially
available starting material. The synthesis involves the methylation of the hydroxyl group of N-
hydroxyphthalimide.

General Synthesis Workflow
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Caption: General workflow for the synthesis of N-methoxyphthalimide.

Detailed Experimental Protocol (Representative)

This protocol is based on general procedures for the alkylation of N-hydroxyphthalimides and
should be optimized for specific laboratory conditions.

» Reaction Setup: To a solution of N-hydroxyphthalimide (1 equivalent) in a suitable polar
aprotic solvent such as DMF or acetone, add a base (1.1-1.5 equivalents), such as
anhydrous potassium carbonate.

o Addition of Methylating Agent: Stir the suspension at room temperature and add a
methylating agent (1.1-1.5 equivalents), such as dimethyl sulfate or methyl iodide, dropwise.

o Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) until
the starting material is consumed. The reaction may require gentle heating to proceed at a
reasonable rate.

o Work-up: Once the reaction is complete, cool the mixture to room temperature and pour it
into ice-water.

o Extraction: Extract the agueous mixture with a suitable organic solvent, such as ethyl
acetate.

 Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by
recrystallization from a suitable solvent system (e.g., ethanol/water) to yield N-
methoxyphthalimide as a crystalline solid.

Reactivity and Mechanistic Insights

The reactivity of N-methoxyphthalimide is governed by the electrophilic nature of the
nitrogen-oxygen bond, making it a potential reagent for electrophilic methoxyamination.

Electrophilic Methoxyamination

N-methoxyphthalimide can be considered an electrophilic source of the "CH3O-N*" synthon.
It is expected to react with a variety of nucleophiles, leading to the formation of new N-O
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bonds.

4 Reaction with Nucleophiles )
(N-methoxyphthalimide) Nucleophile (Nu~) )
Sn2 Reaction
By-produc
( Methoxyaminated Product (Nu-OCHs) ) (Phthalimide Anior)
\- J

Click to download full resolution via product page
Caption: General reaction of N-methoxyphthalimide with a nucleophile.

The phthalimide moiety serves as a good leaving group, facilitating the nucleophilic attack on
the methoxy group's oxygen or the nitrogen atom, depending on the nature of the nucleophile
and reaction conditions.

Applications in Organic Synthesis and Drug
Development

While specific, widespread applications of N-methoxyphthalimide are not extensively
documented, its potential as a synthetic intermediate can be inferred from the utility of the
broader class of phthalimide derivatives. Phthalimides are integral to the synthesis of various
pharmaceuticals, agrochemicals, and dyes[4][5].

N-methoxyphthalimide's ability to act as a methoxyaminating agent could be valuable in the
synthesis of complex molecules containing the N-O linkage, which is a structural motif found in
some biologically active compounds. The development of novel reagents for the introduction of
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functional groups is a continuous effort in drug discovery, and N-methoxyphthalimide
represents a potential tool in this arena.

Safety and Handling

A specific Material Safety Data Sheet (MSDS) for N-methoxyphthalimide is not readily
available. However, based on the data for related compounds like N-methylphthalimide,
general safety precautions should be followed[6][7].

e General Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.
Avoid inhalation of dust and contact with skin and eyes. Wear appropriate personal
protective equipment (PPE), including safety glasses, gloves, and a lab coat[6].

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents[1].

» Fire Safety: Use a dry chemical, foam, or carbon dioxide extinguisher. It may emit toxic
fumes under fire conditions[6].

e First Aid:

o

Skin Contact: Wash with soap and water.

(¢]

Eye Contact: Rinse with plenty of water.

Inhalation: Move to fresh air.

[¢]

o Ingestion: Rinse mouth with water. Seek medical attention if symptoms persist[6].

It is crucial to consult the safety data sheet for N-hydroxyphthalimide (the precursor) and other
related compounds to get a comprehensive understanding of the potential hazards.

Conclusion

N-methoxyphthalimide is a phthalimide derivative with potential as a useful reagent in organic
synthesis, particularly for electrophilic methoxyamination reactions. While detailed experimental
data is sparse in the public domain, this guide provides a framework for understanding its
fundamental physicochemical properties, synthesis, and reactivity based on the chemistry of
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analogous compounds. Further research into the reaction scope and applications of N-
methoxyphthalimide could uncover its full potential as a valuable tool for chemists in both
academic and industrial settings. Researchers are encouraged to perform small-scale trials and
thorough characterization to establish optimal conditions for their specific applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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